Cas no 914637-51-7 (6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole)

6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole structure
914637-51-7 structure
Product Name:6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole
CAS No:914637-51-7
MF:C8H4BrF3N2
MW:265.029971122742
MDL:MFCD08741395
CID:1963992
PubChem ID:26985474
Update Time:2025-08-03

6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-7-(trifluoromethyl)-1H-benzimidazole
    • 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole 97
    • 6-BROMO-4-(TRIFLUOROMETHYL)BENZIMIDAZOLE
    • CS-0315402
    • 5-Bromo-7-(trifluoromethyl)-1H-benzo[d]imidazole
    • PS-6489
    • 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole 97%
    • 6-Bromo-4-(trifluoromethyl)-1H-benzo[d]imidazole
    • AKOS026675544
    • MFCD08741395
    • 6-bromo-4-(trifluoromethyl)-1H-1,3-benzodiazole
    • SY347668
    • 6-Bromo-4-(trifluoromethyl)-1H-benzimidazole
    • D79786
    • 914637-51-7
    • 6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole
    • MDL: MFCD08741395
    • Inchi: 1S/C8H4BrF3N2/c9-4-1-5(8(10,11)12)7-6(2-4)13-3-14-7/h1-3H,(H,13,14)
    • InChI Key: SLVHWGQGUCBGGP-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C(C(F)(F)F)=C1)N=CN2

Computed Properties

  • Exact Mass: 263.95100g/mol
  • Monoisotopic Mass: 263.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.7Ų

6-Bromo-4-(trifluoromethyl)-1H-benzodimidazole Pricemore >>

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